Cas no 14745-58-5 (ethyl 4-(prop-2-enamido)benzoate)

• Product Name: ethyl 4-(prop-2-enamido)benzoate
• CAS No: 14745-58-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 162951
• PubChem ID: 84618
• Update Time: 2025-09-23

ethyl 4-(prop-2-enamido)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1-oxo-2-propen-1-yl)amino]-, ethyl ester
• ethyl 4-(prop-2-enoylamino)benzoate
• ethyl 4-[(1-oxoallyl)amino]benzoate
• Ethyl 4-((1-oxoallyl)amino)benzoate
• ethyl 4-(acryloylamino)benzoate
• Einecs 238-807-7
• 4-(1-Oxo-2-propenylamino)benzoic acid ethyl ester
• ethyl 4-(prop-2-enamido)benzoate
• F6537-3027
• UNII-JW9AHS6ZAM
• Ethyl 4-acrylamidobenzoate
• 4-acryloylaminobenzoic acid ethyl ester
• AKOS005605356
• BENZOIC ACID, 4-((1-OXO-2-PROPEN-1-YL)AMINO)-, ETHYL ESTER
• 14745-58-5
• ETHYL 4-((1-OXO-2-PROPEN-1-YL)AMINO)BENZOATE
• JW9AHS6ZAM
• DTXSID20163722
• SCHEMBL784330
• Benzoic acid, 4-[(1-oxo-2-propenyl)amino]-, ethyl ester
• NS00024830
• DTXCID5086213
• STK694133
• Ethyl 4-[(1-oxo-2-propen-1-yl)amino]benzoate

• Inchi： 1S/C12H13NO3/c1-3-11(14)13-10-7-5-9(6-8-10)12(15)16-4-2/h3,5-8H,1,4H2,2H3,(H,13,14)
• InChI Key： WPLURKJQMNROKG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 1.162
• Boiling Point: 395.4°Cat760mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.563
• PSA: 55.4